![molecular formula C18H20FN3OS B2771169 4-(2-fluorophenyl)-N-(4-methoxyphenyl)piperazine-1-carbothioamide CAS No. 496776-80-8](/img/structure/B2771169.png)
4-(2-fluorophenyl)-N-(4-methoxyphenyl)piperazine-1-carbothioamide
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Overview
Description
Scientific Research Applications
Antiviral and Antimicrobial Activities
- Antiviral and Antimicrobial Applications : New derivatives of piperazine, including carbothioamides, have been synthesized for their biological interest. These compounds have exhibited promising antiviral activities, particularly against Tobacco mosaic virus (TMV), and potent antimicrobial activity (Reddy et al., 2013).
Radioligand Development for Neurotransmitter Studies
- Development of PET Radioligands : Piperazine derivatives have been utilized in the study of serotonergic neurotransmission through positron emission tomography (PET). Compounds like [18F]p-MPPF, a 5-HT1A antagonist, are significant in this field for studying neurotransmitter dynamics (Plenevaux et al., 2000).
Synthesis and Characterization for Various Biological Applications
- Synthesis and Characterization for Biological Research : Various piperazine-based heterocyclic compounds, including carbothioamides, have been synthesized and characterized, showing significant antimicrobial activities (Ozdemir et al., 2017).
Potential Use in Dopamine Transporter Studies
- Research in Dopamine Transporter Inhibition : Studies have been conducted on compounds structurally related to piperazines for their potential in treating cocaine abuse through dopamine transporter inhibition (Hsin et al., 2002).
Application in Antimicrobial Drug Synthesis
- Antimicrobial Drug Development : Novel N-aryl piperazine-1-carboxamide or -carbothioamide derivatives have shown potential antimicrobial activity, highlighting their importance in the synthesis of new antimicrobial agents (Babu et al., 2015).
Safety and Hazards
properties
IUPAC Name |
4-(2-fluorophenyl)-N-(4-methoxyphenyl)piperazine-1-carbothioamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20FN3OS/c1-23-15-8-6-14(7-9-15)20-18(24)22-12-10-21(11-13-22)17-5-3-2-4-16(17)19/h2-9H,10-13H2,1H3,(H,20,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MINBUPYKDYNGHW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)NC(=S)N2CCN(CC2)C3=CC=CC=C3F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20FN3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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